Cas no 1206594-59-3 (1-ethynyl-3-isopropoxy-benzene)

• Product Name: 1-ethynyl-3-isopropoxy-benzene
• CAS No: 1206594-59-3
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 1211349
• PubChem ID: 50998818
• Update Time: 2025-04-20

1-ethynyl-3-isopropoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-3-isopropoxy-benzene
• 1-Ethynyl-3-isopropoxybenzene
• 1-ethynyl-3-(propan-2-yloxy)benzene
• 1-ethynyl-3-propan-2-yloxybenzene
• 1206594-59-3
• SCHEMBL11998354
• A1-15007
• MFCD11655765
• 3-iso-Propoxyphenylacetylene
• AKOS006344032

• MDL： MFCD11655765
• Inchi： 1S/C11H12O/c1-4-10-6-5-7-11(8-10)12-9(2)3/h1,5-9H,2-3H3
• InChI Key： BQYICKCWXPSJAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#C)C=1)C(C)C

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų